Cas no 60710-79-4 (5-Fluoro-2-propylaniline)

5-Fluoro-2-propylaniline structure
Product name:5-Fluoro-2-propylaniline
5-Fluoro-2-propylaniline Chemical and Physical Properties
Names and Identifiers
-
- ZJHKDOJGIKJQDL-UHFFFAOYSA-N
- SCHEMBL11700050
- 5-Fluoro-2-propylaniline
- 2-Propyl-5-fluoroaniline
- DTXSID20613378
- 60710-79-4
-
- Inchi: InChI=1S/C9H12FN/c1-2-3-7-4-5-8(10)6-9(7)11/h4-6H,2-3,11H2,1H3
- InChI Key: ZJHKDOJGIKJQDL-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 153.095377549Da
- Monoisotopic Mass: 153.095377549Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26Ų
5-Fluoro-2-propylaniline Related Literature
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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